1-[(4-Methoxyphenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine

• Molecular Formula: C18H22N2O5S2
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)sulfonyl-4-(4-methylphenyl)sulfonylpiperazine
• InChI: InChI=1S/C18H22N2O5S2/c1-15-3-7-17(8-4-15)26(21,22)19-11-13-20(14-12-19)27(23,24)18-9-5-16(25-2)6-10-18/h3-10H,11-14H2,1-2H3
• InChI Key: XCMLTDXQWRLRMR-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC

Description

1-[(4-Methoxyphenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine (MMPS) is a chemical compound that has been studied for its various biochemical and physiological effects. It is a piperazine derivative that is commonly used in scientific research as a tool compound to study the role of specific proteins or enzymes in biological systems.

Mechanism of Action

1-[(4-Methoxyphenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine is a sulfotransferase inhibitor, which means it binds to the enzyme and prevents it from catalyzing the transfer of a sulfate group. This inhibition can lead to changes in the activity of the target molecule, which can have various biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-[(4-Methoxyphenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine depend on the specific target molecule that is affected by the inhibition of sulfotransferases. For example, 1-[(4-Methoxyphenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine has been shown to inhibit the sulfation of dopamine, which can lead to increased dopamine levels in the brain. This increase in dopamine levels can have various effects on behavior and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(4-Methoxyphenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine in lab experiments is its specificity for sulfotransferases. This specificity allows researchers to study the role of these enzymes in biological systems without affecting other metabolic pathways. However, one limitation of using 1-[(4-Methoxyphenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine is its potential toxicity, as it has been shown to cause liver damage in some animal models.

Future Directions

There are many future directions for research involving 1-[(4-Methoxyphenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine. One area of interest is the development of more potent and selective sulfotransferase inhibitors for use in drug discovery. Another area of interest is the study of the role of sulfotransferases in cancer biology, as these enzymes have been shown to play a role in the metabolism of certain anticancer drugs. Additionally, the use of 1-[(4-Methoxyphenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine as a tool compound to study the role of sulfotransferases in other biological systems, such as the immune system, is an area of active research.

Synthesis Methods

1-[(4-Methoxyphenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine can be synthesized using a multistep process starting from commercially available starting materials. The first step involves the reaction of 4-methoxybenzenesulfonyl chloride with 4-methylphenylmagnesium bromide to obtain the corresponding sulfone. The second step involves the reaction of the sulfone with piperazine in the presence of a base to obtain 1-[(4-Methoxyphenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine. The final product can be purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

1-[(4-Methoxyphenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine is commonly used in scientific research as a tool compound to study the role of specific proteins or enzymes in biological systems. It is often used as a probe to study the activity of sulfotransferases, which are enzymes that catalyze the transfer of a sulfate group from a donor molecule to a target molecule. 1-[(4-Methoxyphenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine can also be used to study the role of sulfotransferases in drug metabolism, as many drugs are metabolized by these enzymes.